Endo-bcn-peg8-amine

• Molecular Formula: C29H52N2O10
• Molecular Weight: 588.7 g/mol
• InChI: InChI=1S/C29H52N2O10/c30-7-9-33-11-13-35-15-17-37-19-21-39-23-24-40-22-20-38-18-16-36-14-12-34-10-8-31-29(32)41-25-28-26-5-3-1-2-4-6-27(26)28/h26-28H,3-25,30H2,(H,31,32)/t26-,27+,28?
• InChIKey: YXZCBSVBRKKCTQ-FITHBNAOSA-N

Endo-BCN-PEG8-Amine: Heterobifunctional SPAAC Linker

Endo-bcn-peg8-amine is a heterobifunctional crosslinker comprising an endo-bicyclo[6.1.0]nonyne (BCN) group, an octaethylene glycol (PEG8) spacer, and a primary amine terminus [1]. The BCN moiety undergoes strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-tagged molecules without copper catalysis, while the amine enables covalent attachment to carboxylates, activated NHS esters, or carbonyls [2]. Molecular formula C29H52N2O10 (MW 588.73) and high aqueous solubility make it suitable for bioconjugation in physiological buffers [3].

1

Copper-free SPAAC endo-BCN enables strain-promoted azide-alkyne cycloaddition without copper catalyst.

2

Amine coupling handle Primary amine reacts with carboxylates, NHS esters, or carbonyls for orthogonal conjugation.

3

PEG8 spacer Long octaethylene glycol chain offers extended reach and flexibility for ternary complex studies.

4

High aqueous solubility Reported fit for bioconjugation in physiological buffers and live-cell conditions.

• [1] MedChemExpress. (n.d.). Endo-BCN-PEG8-amine (Endo-BCN-PEG8-NH2). Retrieved from https://www.medchemexpress.eu/endo-bcn-peg8-amine.html View Source
• [2] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source
• [3] Xbakbio. (2026, March 7). endo-BCN-PEG8-amine的特点有哪些. Retrieved from http://www.xbakbio.com/News-1683112.html View Source

Endo-BCN-PEG8-Amine: Why It Outperforms Generic Linkers

The performance of a copper-free click linker is dictated by stereochemistry (endo vs. exo BCN), cyclooctyne core hydrophilicity (BCN vs. DBCO), and PEG spacer length (PEG4 vs. PEG8). Substituting endo-BCN with exo-BCN reduces SPAAC reaction rate by ~10-fold , while replacing BCN with DBCO increases hydrophobicity and non-specific binding . Additionally, the PEG8 spacer provides an optimal end-to-end distance (~6-7 nm) for spanning ligase-substrate pockets in PROTAC applications, whereas shorter PEG4 linkers may constrain ternary complex formation [1][2]. These parameters directly impact conjugation efficiency, product solubility, and biological outcomes, making generic substitution a high-risk strategy.

endo-BCN → exo-BCN

Slower kinetics Reported ~10-fold lower SPAAC rate may reduce conjugation efficiency, especially in time-sensitive labeling.

BCN → DBCO

Higher hydrophobicity DBCO’s dibenzocyclooctyne core may increase non-specific binding and aggregation compared to BCN.

PEG8 → PEG4

Shorter reach PEG4 (end-to-end ~3-4 nm) may constrain ternary complex formation in PROTAC applications vs. PEG8 (~6-7 nm reach).

• [1] BOC Sciences. (2025, October 17). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Retrieved from https://ptc.bocsci.com/resource/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source
• [2] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source

Endo-BCN-PEG8-Amine: Head-to-Head Performance

Endo-BCN vs. Exo-BCN: Superior SPAAC Reactivity

The endo-BCN isomer in Endo-bcn-peg8-amine exhibits SPAAC reaction rates approximately 10-fold faster than its exo-BCN counterpart. exo-BCN has a lower ring strain (~12 kcal/mol) and reacts with azides at 10²-10³ M⁻¹ s⁻¹, while endo-BCN achieves significantly higher rates . This difference directly impacts conjugation efficiency in time-sensitive biological labeling experiments.

endo-BCN vs exo-BCN rate

Class-level inference

endo-BCN ~10-fold faster SPAAC kinetics

Reported rate difference in strained cyclooctyne context

Exact rates depend on azide partner and conditions

Evidence Dimension	SPAAC reaction rate
Target Compound Data	endo-BCN: ~10²-10³ M⁻¹ s⁻¹ (typical range for strained cyclooctynes)
Comparator Or Baseline	exo-BCN: ~10-fold slower
Quantified Difference	~10-fold
Conditions	Aqueous buffer, room temperature, azide partner

Why This Matters

Faster kinetics enable lower reagent concentrations and shorter incubation times, critical for preserving labile biomolecules and minimizing sample degradation.

BCN vs. DBCO: Hydrophilicity Advantage

Among all metal-free click chemistry probes, the BCN cyclooctyne core possesses the least hydrophobicity . This intrinsic property reduces non-specific binding to hydrophobic protein surfaces and minimizes aggregation compared to DBCO-based linkers, which contain a dibenzocyclooctyne moiety with extended aromatic rings [1]. In head-to-head studies of IFN-α2a polymer conjugation, BCN linkers conferred greater thermal stability to the conjugate than DBCO [2].

BCN vs DBCO hydrophilicity

Cross-study comparable

BCN: lowest hydrophobicity among cyclooctynes

May reduce non-specific protein binding

Reported conjugate thermal stability advantage over DBCO

Evidence Dimension	Hydrophobicity (relative)
Target Compound Data	BCN: 'least hydrophobicity among all cyclooctynes'
Comparator Or Baseline	DBCO: dibenzocyclooctyne (higher hydrophobicity)
Quantified Difference	Not quantified directly; inferred from conjugate stability
Conditions	Aqueous bioconjugation, protein modification

Why This Matters

Lower non-specific binding translates to cleaner conjugation products and improved signal-to-noise in downstream assays.

• [1] Hauptstein, N., et al. (n.d.). Comparison of alternative polymers and two types of cyclooctyne linkers (BCN/DBCO) for bioconjugation of interferon-α2a. Retrieved from https://scite.ai/authors/niklas-hauptstein-XeYVOx View Source
• [2] Hauptstein, N., et al. (n.d.). Comparison of alternative polymers and two types of cyclooctyne linkers (BCN/DBCO) for bioconjugation of interferon-α2a. Retrieved from https://scite.ai/authors/niklas-hauptstein-XeYVOx View Source

PEG8 Spacer: Optimal PROTAC Linker Length

The PEG8 spacer in Endo-bcn-peg8-amine provides an end-to-end distance of approximately 6-7 nm [1], which is optimal for bridging the >3 nm gap between E3 ligase and target protein binding pockets in ternary complexes [2]. In PROTAC SAR studies, PEG8 linkers can enhance residence time in the ternary complex by an order of magnitude compared to PEG4 variants [3]. The eight-unit ethylene glycol repeat offers conformational flexibility to accommodate domain movements while maintaining sufficient reach [4].

PEG8 linker reach

Class-level inference

End-to-end ~6-7 nm; ~10-fold residence time vs PEG4

Reported fit for PROTAC ternary complex bridging

Empirical SAR context; target-dependent validation needed

Evidence Dimension	Linker length and ternary complex formation
Target Compound Data	PEG8: end-to-end distance ~6-7 nm; residence time enhancement ~10-fold vs PEG4
Comparator Or Baseline	PEG4: end-to-end distance ~3-4 nm; PEG6: intermediate
Quantified Difference	~2-3 nm additional reach; ~10-fold residence time improvement
Conditions	PROTAC ternary complex, in vitro assays

Why This Matters

Selecting the correct PEG length is critical for PROTAC efficacy; PEG8 often represents the empirical sweet spot for many target proteins.

• [1] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source
• [2] BOC Sciences. (2025, October 17). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Retrieved from https://ptc.bocsci.com/resource/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source
• [3] BOC Sciences. (2025, October 17). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Retrieved from https://ptc.bocsci.com/resource/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source
• [4] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source

Copper-Free SPAAC: Biocompatible Labeling

Endo-bcn-peg8-amine enables strain-promoted azide-alkyne cycloaddition (SPAAC) without copper catalysis, avoiding the cytotoxicity associated with Cu(I) in copper-catalyzed click reactions (CuAAC). Copper ions exhibit an LD50 of approximately 29 µM in L929 fibroblasts [1], which can compromise cell viability in live-cell labeling experiments. SPAAC proceeds efficiently in physiological buffers at 37°C, preserving cellular integrity [2][3].

SPAAC vs CuAAC cytotoxicity

Class-level inference

SPAAC avoids Cu(I); Cu LD₅₀ ~29 µM (fibroblasts)

Supports live-cell labeling compatibility

No copper toxicity with SPAAC; physiological buffer conditions

Evidence Dimension	Cytotoxicity (cell viability)
Target Compound Data	SPAAC: no copper required; maintains cell viability
Comparator Or Baseline	CuAAC: requires Cu(I) catalyst; LD50 ~29 µM for fibroblasts
Quantified Difference	SPAAC avoids copper-induced cytotoxicity
Conditions	Live-cell labeling, 37°C physiological buffer

Why This Matters

Copper-free chemistry is essential for applications in living systems, including intracellular labeling and in vivo imaging.

• [1] PubMed. (n.d.). Evaluation of copper toxicity in isolated human peripheral blood mononuclear cells and its attenuation by zinc: ex vivo. Retrieved from https://pubmed.ncbi.nlm.nih.gov/ [via search result 20] View Source
• [2] Xbakbio. (2026, March 7). endo-BCN-PEG8-amine的特点有哪些. Retrieved from http://www.xbakbio.com/News-1683112.html View Source
• [3] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source

Primary Amine: Versatile Conjugation vs. NHS Esters

The terminal primary amine of Endo-bcn-peg8-amine reacts with a broader range of electrophiles than NHS ester-based linkers, including carboxylic acids (via EDC/HATU), activated NHS esters, aldehydes, and ketones [1]. In contrast, NHS ester linkers are prone to rapid hydrolysis in aqueous buffers (half-life ~10-30 min at pH 8) and require immediate use . The amine group remains stable under storage conditions and can be selectively deprotected or conjugated after BCN-azide click step [2].

Amine vs NHS ester stability

Class-level inference

Amine stable in buffer; NHS hydrolyzes t½ ~10-30 min

Broader electrophile reactivity and aqueous stability

Enables sequential orthogonal conjugation strategies

Evidence Dimension	Reactive group versatility and stability
Target Compound Data	Amine: stable; reacts with COOH, NHS, CHO, C=O
Comparator Or Baseline	NHS ester: hydrolyzes in water (t½ ~10-30 min); limited to amine targets
Quantified Difference	Amine offers broader reactivity and better aqueous stability
Conditions	Aqueous bioconjugation, pH 7-9

Why This Matters

The amine handle allows for sequential, orthogonal conjugation strategies and reduces reagent waste due to hydrolysis.

• [1] MedChemExpress. (n.d.). Endo-BCN-PEG8-amine (Endo-BCN-PEG8-NH2). Retrieved from https://www.medchemexpress.eu/endo-bcn-peg8-amine.html View Source
• [2] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source

Endo-BCN-PEG8-Amine: Validated Applications

PROTAC Linker Screening: PEG8 Spacer Advantage

In targeted protein degradation (PROTAC) development, linker length is a critical variable. The PEG8 spacer of Endo-bcn-peg8-amine (end-to-end ~6-7 nm) provides the conformational flexibility needed to bridge the >3 nm gap between E3 ligase and target protein binding pockets [1]. Empirical SAR studies show that PEG8 can enhance ternary complex residence time by an order of magnitude compared to PEG4, making it a preferred linker for targets requiring extended reach and domain motion accommodation [2]. The amine terminus further allows facile conjugation to carboxyl-containing E3 ligands or target warheads.

ADC Development: Site-Specific BCN Handle Conjugation

Endo-bcn-peg8-amine enables site-specific introduction of BCN handles onto antibodies or proteins via amine coupling to surface lysines or engineered carboxylic acid groups. The copper-free SPAAC reaction with azide-functionalized cytotoxic payloads proceeds with high efficiency and biocompatibility, avoiding the copper toxicity that complicates CuAAC-based ADC manufacturing [3]. The hydrophilic PEG8 spacer further improves conjugate solubility and reduces aggregation, which is essential for maintaining ADC stability and efficacy [4].

Live-Cell Protein Labeling with Copper-Free SPAAC

For intracellular labeling and live-cell imaging, the copper-free SPAAC reaction of Endo-bcn-peg8-amine is essential. Copper ions used in CuAAC exhibit cytotoxicity at concentrations as low as 29 µM, compromising cell viability [5]. By contrast, the BCN-azide cycloaddition proceeds efficiently in physiological buffers without metal catalysts, enabling minimally invasive tagging of proteins with fluorescent dyes, biotin, or affinity handles [6]. The high aqueous solubility imparted by PEG8 ensures uniform distribution and reduces non-specific binding in complex cellular environments.

Application

Selection Property

Validation Focus

PROTAC ternary complex studies

PEG8 spacer reach and flexibility

Ternary complex residence time and degradation efficiency

ADC bioconjugation research

Site-specific BCN handle introduction

Conjugate stability and aggregation profiling

Live-cell imaging studies

Copper-free SPAAC reactivity

Cell viability and labeling specificity

• [1] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source
• [2] BOC Sciences. (2025, October 17). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Retrieved from https://ptc.bocsci.com/resource/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source
• [3] Xbakbio. (2026, March 7). endo-BCN-PEG8-amine的特点有哪些. Retrieved from http://www.xbakbio.com/News-1683112.html View Source
• [4] CSDN Blog. (2026, January 27). endo-BCN-PEG8-amine，endo-双环[6.1.0]壬炔-八聚乙二醇-胺. Retrieved from https://blog.csdn.net/weixin_56878186/article/details/157430333 View Source
• [5] PubMed. (n.d.). Evaluation of copper toxicity in isolated human peripheral blood mononuclear cells and its attenuation by zinc: ex vivo. Retrieved from https://pubmed.ncbi.nlm.nih.gov/ [via search result 20] View Source
• [6] Xbakbio. (2026, March 7). endo-BCN-PEG8-amine的特点有哪些. Retrieved from http://www.xbakbio.com/News-1683112.html View Source